Cas no 81251-72-1 ( )

• Product name: &nbsp
• CAS No: 81251-72-1
• MF: C₇H₈N₂O₅S-
• MW: 232.214
• CID: 986559
• PubChem ID: 316239

  Chemical and Physical Properties

Names and Identifiers

• NSC-243762
• NSC243762
• 81251-72-1
• DTXSID00311522
•  

• Inchi： InChI=1S/C7H8N2O5S/c10-9(11)7-3-1-6(2-4-7)8-5-15(12,13)14/h1-4,8H,5H2,(H,12,13,14)
• InChI Key： IURDXOSPFRUATL-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1NCS(=O)(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.01539253g/mol
• Monoisotopic Mass: 232.01539253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų
• XLogP3: 0.7